Cas no 1396717-00-2 (1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}piperidin-1-yl)ethan-1-one)
1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}piperidin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}piperidin-1-yl)ethan-1-one
- 1-[4-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl)piperidin-1-yl]ethanone
- AKOS024539358
- VU0537240-1
- 1-(4-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl)piperidin-1-yl)ethan-1-one
- F6213-0058
- 1-(4-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl)piperidin-1-yl)ethanone
- 1396717-00-2
- 1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}piperidin-1-yl)ethan-1-one
-
- Inchi: 1S/C16H26N2O4/c1-12(19)17-6-4-13(5-7-17)14(20)18-8-16(9-18)10-21-15(2,3)22-11-16/h13H,4-11H2,1-3H3
- InChI Key: FMZAWAVDSUYWMU-UHFFFAOYSA-N
- SMILES: O1C(C)(C)OCC2(C1)CN(C(C1CCN(C(C)=O)CC1)=O)C2
Computed Properties
- Exact Mass: 310.18925731g/mol
- Monoisotopic Mass: 310.18925731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 59.1Ų
1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}piperidin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6213-0058-2μmol |
1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}piperidin-1-yl)ethan-1-one |
1396717-00-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6213-0058-5μmol |
1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}piperidin-1-yl)ethan-1-one |
1396717-00-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6213-0058-10μmol |
1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}piperidin-1-yl)ethan-1-one |
1396717-00-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6213-0058-20μmol |
1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}piperidin-1-yl)ethan-1-one |
1396717-00-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6213-0058-1mg |
1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}piperidin-1-yl)ethan-1-one |
1396717-00-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6213-0058-2mg |
1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}piperidin-1-yl)ethan-1-one |
1396717-00-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6213-0058-3mg |
1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}piperidin-1-yl)ethan-1-one |
1396717-00-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6213-0058-4mg |
1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}piperidin-1-yl)ethan-1-one |
1396717-00-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6213-0058-5mg |
1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}piperidin-1-yl)ethan-1-one |
1396717-00-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6213-0058-10mg |
1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}piperidin-1-yl)ethan-1-one |
1396717-00-2 | 10mg |
$79.0 | 2023-09-09 |
1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}piperidin-1-yl)ethan-1-one Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}piperidin-1-yl)ethan-1-one
Comprehensive Analysis of 1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}piperidin-1-yl)ethan-1-one (CAS No. 1396717-00-2)
In the rapidly evolving field of pharmaceutical and chemical research, 1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}piperidin-1-yl)ethan-1-one (CAS No. 1396717-00-2) has emerged as a compound of significant interest. This spirocyclic derivative is gaining attention due to its unique structural features and potential applications in drug discovery. Researchers are particularly intrigued by its piperidine and dioxa-azaspiro moieties, which are known to contribute to bioactivity in various therapeutic areas.
The compound's CAS number 1396717-00-2 serves as a crucial identifier in chemical databases, facilitating precise tracking in research publications and patent filings. Its complex nomenclature reflects the sophisticated molecular architecture, featuring a 7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane core coupled with a piperidin-1-yl acetyl functional group. This combination creates a three-dimensional scaffold that is highly sought after in modern medicinal chemistry for its potential to interact with biological targets in novel ways.
Recent trends in pharmaceutical development highlight growing interest in spirocyclic compounds like 1396717-00-2, as they often exhibit improved metabolic stability and membrane permeability compared to flat aromatic systems. The compound's oxygen-rich dioxa segment may contribute to enhanced solubility, addressing one of the most common challenges in drug development. Furthermore, the spiro[3.5]nonane framework provides structural rigidity that could lead to more selective target engagement, reducing off-target effects.
From a synthetic chemistry perspective, the preparation of 1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}piperidin-1-yl)ethan-1-one presents interesting challenges and opportunities. The spirocyclic formation requires precise control of reaction conditions, while the piperidine acylation step demands careful selection of coupling reagents. These synthetic considerations make the compound particularly valuable for methodological studies in organic chemistry.
In computational drug design, the three-dimensional structure of CAS 1396717-00-2 offers rich opportunities for virtual screening and molecular docking studies. The compound's defined stereochemistry and conformational constraints make it an excellent candidate for investigating protein-ligand interactions, especially with targets that prefer three-dimensional binding partners over planar structures.
The pharmaceutical industry's current focus on CNS-targeting molecules has brought additional attention to compounds with piperidine and spirocyclic motifs, as these features are frequently found in neuroactive substances. While specific biological data on 1396717-00-2 may be limited in public literature, its structural analogs suggest potential applications in neurological research.
Environmental and safety considerations are paramount in modern chemical research. Preliminary assessments suggest that 1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}piperidin-1-yl)ethan-1-one exhibits favorable physicochemical properties for laboratory handling, though comprehensive toxicological studies would be required for any potential therapeutic applications.
Patent literature reveals growing interest in spiro[3.5]nonane derivatives, with CAS 1396717-00-2 representing an important structural class. The compound's unique combination of cyclic ether and aza-spiro functionalities makes it a valuable intermediate for further chemical modifications aimed at discovering new bioactive molecules.
As the pharmaceutical industry continues to explore three-dimensional chemical space beyond traditional flat aromatic systems, compounds like 1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}piperidin-1-yl)ethan-1-one are likely to play increasingly important roles. Their structural complexity offers new possibilities for addressing challenging biological targets, particularly in areas where conventional scaffolds have shown limitations.
The analytical characterization of 1396717-00-2 presents its own set of interesting challenges. Advanced techniques such as X-ray crystallography and NMR spectroscopy are essential for confirming the compound's structure, particularly the spirocyclic junction and the conformation of the dioxa-aza ring system. These studies contribute valuable data to the growing body of knowledge about complex heterocyclic systems.
In conclusion, 1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}piperidin-1-yl)ethan-1-one (CAS No. 1396717-00-2) represents a fascinating example of modern medicinal chemistry's exploration of three-dimensional molecular architectures. Its unique combination of spirocyclic, ether, and aza functionalities makes it a compound worth watching as research into structurally complex bioactive molecules continues to advance.
1396717-00-2 (1-(4-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}piperidin-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)